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Compound of Interest

Compound Name: Strontium iodide, hexahydrate

CAS No.: 7790-40-1

Cat. No.: B1605589 Get Quote

Executive Summary
Strontium Iodide doped with Europium (

) represents a tier-one scintillator material, offering an exceptional light yield (>80,000
photons/MeV) and energy resolution (<3% at 662 keV), significantly outperforming Sodium
Iodide (NaI:Tl) and rivaling Lanthanum Bromide (

) without intrinsic radioactivity.[1][2][3][4][5]

However, the material’s extreme hygroscopicity (deliquescence) presents a critical engineering

barrier. Exposure to ambient moisture results in immediate surface hydration, leading to opacity

(fogging), catastrophic loss of light yield, and eventual crystal dissolution.

This Application Note provides a rigorous, field-validated protocol for the hermetic

encapsulation of

. It moves beyond standard "canning" techniques to address the specific thermal and chemical
sensitivities of the material.

Material Properties & Handling Requirements
Before initiating any encapsulation workflow, the environmental control parameters must be

met.
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is far more sensitive than NaI:Tl.[1]

Environmental Control Specifications
Workspace: Inert Atmosphere Glovebox (Argon or Nitrogen).

Moisture Content:

(Strict Requirement).

Oxygen Content:

(To prevent oxidation of Eu

to Eu

).

Dew Point:

equivalent.

Comparative Material Data[1][6][7]
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Property NaI:Tl
Engineering
Implication

Density (g/cm³) 4.6 5.08 3.67

Moderate

stopping power;

standard housing

wall thickness is

sufficient.

Hygroscopicity Extreme High High

Deliquescent.

Requires

permanent

hermetic seal; no

temporary

housings.

Light Yield

(ph/MeV)

~80,000 -

100,000
63,000 38,000

Optical window

transmission is

critical to

maintain yield.

Emission Peak

(nm)
435 380 415

Compatible with

standard

borosilicate glass

or quartz

windows.

Thermal

Expansion
Anisotropic Anisotropic Isotropic

Risk of cracking.

Housing must

allow for

expansion (use

foam/springs).

Encapsulation Architecture
The encapsulation system is composed of four critical subsystems. Failure in any one

subsystem compromises the detector.
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Figure 1: Logical architecture of the scintillator encapsulation stack, highlighting the critical

interfaces.

Protocol 1: Surface Preparation & Reflector
Assembly
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Objective: To prepare the crystal surface for maximum light extraction and isolate it from the

housing walls.

Materials:

Anhydrous Ethanol or Isopropanol (Molecular Sieve dried).

PTFE (Teflon) Tape (0.2 mm thickness, non-adhesive).

Abrasive papers (600, 1200, 2400 grit) – Dry use only.

Procedure:

Glovebox Entry: Transfer the raw grown crystal into the glovebox via the antechamber.

Ensure antechamber is cycled 3x minimum.

Dry Polishing:

is soft. Do not use water-based slurries.

Polish the exit face (optical interface) using dry abrasive paper up to 2400 grit.

Expert Insight: A mirror finish is less critical on the sides if using a diffuse reflector (PTFE),

but the exit face must be optically clear to prevent scattering losses.

Reflector Wrapping:

Wrap the cylinder sides and the back face with 3–5 layers of PTFE tape.

Do not use adhesive tape directly on the crystal; the adhesive can react with iodine or

outgas over time.

Secure the outer layer of PTFE with a small tab of Kapton tape, ensuring it does not touch

the crystal.

Housing Preparation:

Clean the Aluminum housing with anhydrous isopropanol.
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Insert a silicone foam disk (or wave spring) at the bottom of the housing. This provides the

"Expansion Cushion" to absorb thermal shocks and prevent crystal fracture.

Protocol 2: Optical Coupling & Hermetic Sealing
Objective: Create a permanent, moisture-proof seal while ensuring efficient light transfer to the

window.

Materials:

Optical Coupler: RTV-615 (General Electric) or EJ-500 (Eljen). Note: Grease (BC-630) is

acceptable for prototypes but RTV is preferred for ruggedized, permanent sealing to prevent

migration.

Structural Epoxy: Stycast 1266 or Armstrong A-12 (Low outgassing, high bond strength).

Window: Quartz or Borosilicate glass (UV grade).

Procedure:

Optical Coupling Application:

Mix the RTV silicone (if using) and de-gas in a vacuum chamber inside the glovebox if

possible, or mix carefully to avoid bubbles.

Apply a controlled drop of the coupling medium to the center of the crystal's exit face.

Critical Step: If using RTV, it acts as both a coupler and a secondary seal. If using grease,

it serves only optical purposes.

Window Seating:

Lower the optical window onto the crystal face.

Apply gentle pressure to spread the coupler to the edges, eliminating all air bubbles.

Bubbles act as scattering centers and degrade energy resolution.

Hermetic Sealing (The "Potting" Step):
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The gap between the window edge and the housing wall is the leak path.

Apply the Structural Epoxy (Stycast) into the annulus between the window and the

housing.

Cure: Allow to cure for 24 hours inside the glovebox. Do not remove the detector from the

dry atmosphere until the epoxy is fully cross-linked.

Secondary Barrier (Optional but Recommended):

For ultra-rugged applications, apply a bead of non-corrosive RTV sealant over the cured

epoxy joint to act as a moisture getter and flexible barrier.

Validation & Quality Control
Once the sealant is cured, the detector must be validated.

Visual Inspection
Pass: Crystal appears clear/white through the window.

Fail: Yellowing or "foggy" appearance indicates hydration during the process.

Pulse Height Analysis (PHA)
Setup:

Source:

(662 keV).[2][3][6][7]

Readout: PMT (e.g., Hamamatsu R6231) coupled to the window.

Metric:

Energy Resolution: Calculation:

.

Acceptance Criteria:
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at 662 keV.[1][4][8]

Stability Test: Measure immediately, then again at 24 hours and 1 week. Any degradation in

resolution suggests a slow leak (micro-cracks in epoxy).

Sealed Detector Visual Check
(Fog/Yellowing)

Spectral Test
(Cs-137)Clear

Reject
(Leak/Hydration)

Foggy

Res < 3.5%?

Deploy/ShipYes

No
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Figure 2: Quality Control decision tree for encapsulated units.

Troubleshooting & Failure Modes
Symptom Probable Cause Corrective Action

Foggy/Opaque Crystal
Moisture ingress during

encapsulation.

Check glovebox dew point.

Ensure epoxy cured fully

before removal.

Cracked Crystal
Thermal shock or mechanical

stress.[9]

Increase thickness of foam

expansion cushion. Check

housing tolerances.

Poor Resolution (>4%)
Bad optical coupling or

bubbles.

Re-seat window. Degas RTV

thoroughly. Ensure window is

clean.

Yellowing
Oxidation of

or Iodine reaction.

Ensure inert gas is

free. Avoid silver-based

reflectors (reacts with Iodine).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Advanced Encapsulation Protocols for Strontium Iodide
( ) Scintillators]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1605589#strontium-iodide-hexahydrate-scintillator-
encapsulation-techniques]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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